Cas no 1121-18-2 (2-Methylcyclohex-2-en-1-one)

2-Methylcyclohex-2-en-1-one Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-methyl-
• 2-METHYL-2-CYCLOHEXEN-1-ONE
• 2-Cyclohexen-1-one,2-Methyl
• 2-Methyl-1-cyclohexen-3-one
• 2-methyl-2-cyclohexene-1-one
• 2-methylcyclohex-2-en-1-one
• 2-methyl-cyclohex-2-enone
• 2-Methylcyclohexene-3-one
• 6-methyl-2-cyclohexen-1-one
• 2-Methyl-2-cyclohexen-1-one #
• 2-Methyl-2-cyclohexen-1-one, >=90%
• UNII-I8GTZ04A1D
• DTXSID20149905
• CS-0206231
• 1121-18-2
• 2-methyl-cyclohex-2-en-1-one
• EN300-62761
• NSC617615
• FT-0657028
• A18080
• 2-methylcyclohex-2-enone
• 2-Cyclohexen-1-one, 2-methyl-
• InChI=1/C7H10O/c1-6-4-2-3-5-7(6)8/h4H,2-3,5H2,1H
• I8GTZ04A1D
• SCHEMBL745837
• AKOS006237415
• 2-methyl-2-cyclohexenone
• E86819
• NSC-617615
• DB-060169
• MFCD00061069
• 2-Methyl-2-cyclohexen-1-one
• 2-Methyl-cyclohex-2-enone
• +Expand

• MDL： MFCD00061069
• InChIKey： LKTNAAYQZJAXCJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10O/c1-6-4-2-3-5-7(6)8/h4H,2-3,5H2,1H3
• SMILES： CC1=CCCCC1=O

Computed Properties

• Exact Mass: 110.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 110.073165
• Heavy Atom Count: 8
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.68570
• PSA: 17.07000
• Refractive Index: n20/D 1.487
• Boiling Point: 176-179 °C/760 mmHg
• Melting Point: N/A℃
• Vapor Pressure: 0.9±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Solubility: Soluble in benzene
• Density: 0.972 g/mL at 25 °C

2-Methylcyclohex-2-en-1-one Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xn
• Hazard Statement： H226-H302
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22
• Signal Word：Warning

2-Methylcyclohex-2-en-1-one Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%